Cas no 1467057-46-0 (3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin)
3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin
- 2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- SCHEMBL15335321
- 1467057-46-0
- G69845
- AKOS018218609
- EN300-1425731
-
- Inchi: 1S/C15H21BO4/c1-14(2)15(3,4)20-16(19-14)11-6-7-12-13(10-11)18-9-5-8-17-12/h6-7,10H,5,8-9H2,1-4H3
- InChI Key: GOYHHZFHIFVTSH-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2OCCC1
Computed Properties
- Exact Mass: 276.1532893g/mol
- Monoisotopic Mass: 276.1532893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9Ų
3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1425731-1.0g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 1g |
$0.0 | 2023-06-06 | ||
| Ambeed | A1618015-250mg |
2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 95% | 250mg |
$20.0 | 2025-02-26 | |
| Ambeed | A1618015-1g |
2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 95% | 1g |
$54.0 | 2025-02-26 | |
| Ambeed | A1618015-5g |
2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 95% | 5g |
$195.0 | 2025-02-26 | |
| Ambeed | A1618015-10g |
2-(3,4-Dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 95% | 10g |
$351.0 | 2025-02-26 | |
| Enamine | EN300-1425731-50mg |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 50mg |
$431.0 | 2023-09-30 | ||
| Enamine | EN300-1425731-100mg |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 100mg |
$451.0 | 2023-09-30 | ||
| Enamine | EN300-1425731-250mg |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 250mg |
$472.0 | 2023-09-30 | ||
| Enamine | EN300-1425731-500mg |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 500mg |
$493.0 | 2023-09-30 | ||
| Enamine | EN300-1425731-1000mg |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1467057-46-0 | 1000mg |
$513.0 | 2023-09-30 |
3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin
3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin: A Comprehensive Overview
The compound with CAS No. 1467057-46-0, commonly referred to as 3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin, has garnered significant attention in the field of organic chemistry and materials science. This molecule is a derivative of benzodioxepin with a unique structure that incorporates a dioxaborolane moiety. Its synthesis and characterization have been extensively studied due to its potential applications in drug discovery and advanced materials.
The benzodioxepin core of this compound is a bicyclic structure that combines aromaticity with heterocyclic properties. The presence of the dihydro group indicates partial saturation within the ring system, which can influence the molecule's electronic properties and reactivity. The dioxaborolane substituent adds a boron-containing group that introduces additional functional diversity to the molecule.
Recent studies have highlighted the importance of dihydrobenzodioxepins in medicinal chemistry. These compounds have shown promise as scaffolds for developing bioactive molecules with potential therapeutic applications. For instance, researchers have explored their ability to modulate enzyme activity and interact with cellular receptors.
The synthesis of 3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin involves a multi-step process that typically begins with the preparation of the benzodioxepin core. This is followed by functionalization to introduce the dioxaborolane substituent. The use of transition metal catalysts has been reported to facilitate key steps in the synthesis.
One of the most notable aspects of this compound is its versatility in chemical transformations. The dihydrobenzodioxepin framework allows for further modifications to tailor its properties for specific applications. For example, substitution reactions at various positions on the ring system can lead to derivatives with enhanced stability or bioavailability.
In terms of applications, dihydrobenzodioxepins have been investigated for their potential in optoelectronic materials. Their electronic properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices.
The integration of a dioxaborolane group into this compound adds another layer of functionality. Boron-containing groups are known for their ability to participate in Lewis acid-base interactions and can enhance the molecule's reactivity in certain chemical environments.
From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their sustainability and safety profiles. Recent research has focused on evaluating the biodegradation potential of dihydrobenzodioxepins, particularly under conditions that mimic natural environments.
In conclusion,3,4-Dihydro-7-(4,4,5,tetramethyl-dioxborolan)yl)-benzodioxepin represents a fascinating example of how structural diversity can be leveraged to create molecules with diverse applications across multiple disciplines.
1467057-46-0 (3,4-Dihydro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1,5-benzodioxepin) Related Products
- 365564-10-9(3,4-Dimethoxyphenylboronic acid, pinacol ester)
- 517874-21-4(2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 944332-84-7(2-(3-(cyclopropylmethoxy)-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 664991-83-7(4-(Oxiran-2-ylmethoxy)phenylboronic Acid, pinacol ester)
- 1321518-36-8(2-Isopropoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)phenol)
- 1005010-05-8(2-3-Methoxy-4-(2-methoxyethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1005010-04-7(1-ethoxy-2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)
- 1005009-95-9(2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 881209-84-3(1,3,2-DIOXABOROLANE, 2-[3,4-BIS(DODECYLOXY)PHENYL]-4,4,5,5-TETRAMETHYL-)
- 1338916-31-6(2-(3- Isobutoxyphenyl)-4,4,5,5-tetramethyl-1.3.2-dioxaborolane)